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molecular formula C11H10BrN3 B8307256 2-Amino-5-(4-bromophenyl)-6-methylpyrazine CAS No. 59489-75-7

2-Amino-5-(4-bromophenyl)-6-methylpyrazine

Cat. No. B8307256
CAS RN: 59489-75-7
M. Wt: 264.12 g/mol
InChI Key: SJYCYRJOUJAQFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
USRE030563

Procedure details

Another intermediate pyrazine compound, 2-amino-5-(4-bromophenyl)-6-methylpyrazine is synthesized starting with 1-(4-bromophenyl)-1,2-propanedione 2-oxime, which oxime is obtained by the same general procedure of Hartung et al., supra. This oxime is allowed to react with aminomalononitrile tosylate, and the product, the substituted pyrazine 1-oxide, is allowed to react with phosphoruc trichloride in tetrahydrofuran, according to the procedure of Taylor et al., J. Org. Chem. 38, 2817 (1973), to yield 2-amino-3-cyano-5-(4-bromophenyl)-6-methylpyrazine. This product is then hydrolyzed in sodium hydroxide and ethylene glycol and the 2-amino-3-carboxy-5-(4-bromophenyl)-6-methylpyrazine so obtained is decarboxylated by heating in tetrahydronaphthalene to yield 2-amino-5-(4-bromophenyl)-6-methylpyrazine.
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-3-carboxy-5-(4-bromophenyl)-6-methylpyrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
tetrahydronaphthalene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2-amino-5-(4-bromophenyl)-6-methylpyrazine

Identifiers

REACTION_CXSMILES
C(O)CO.[NH2:5][C:6]1[C:11](C(O)=O)=[N:10][C:9]([C:15]2[CH:20]=[CH:19][C:18]([Br:21])=[CH:17][CH:16]=2)=[C:8]([CH3:22])[N:7]=1>[OH-].[Na+].C1C2C(=CC=CC=2)CCC1>[NH2:5][C:6]1[CH:11]=[N:10][C:9]([C:15]2[CH:16]=[CH:17][C:18]([Br:21])=[CH:19][CH:20]=2)=[C:8]([CH3:22])[N:7]=1 |f:2.3|

Inputs

Step One
Name
ethylene glycol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CO)O
Name
2-amino-3-carboxy-5-(4-bromophenyl)-6-methylpyrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC(=C(N=C1C(=O)O)C1=CC=C(C=C1)Br)C
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
tetrahydronaphthalene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCCC2=CC=CC=C12

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-amino-5-(4-bromophenyl)-6-methylpyrazine
Type
product
Smiles
NC1=NC(=C(N=C1)C1=CC=C(C=C1)Br)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.